Cas no 290367-99-6 (3-Iodo-5-methoxy-1H-indazole)

• Product Name: 3-Iodo-5-methoxy-1H-indazole
• CAS No: 290367-99-6
• Molecular Formula: C₈H₇N₂OI
• Molecular Weight: 274.05798
• MDL: MFCD07781661
• CID: 249032
• PubChem ID: 15480583

3-Iodo-5-methoxy-1H-indazole Properties

Names and Identifiers

• 3-Iodo-5-methoxy-1H-indazole
• 1H-Indazole,3-iodo-5-methoxy-
• 3-Iodo-5-methoxy (1H)indazole
• 3-Iodo-5-methoxyindazole
• 3-iodo-5-methoxy-2H-indazole
• A876545
• MFCD07781661
• AKOS015853605
• CS-0085359
• 3-Iodo-5-methoxy(1H)indazole
• AMY7318
• AB42751
• 1H-INDAZOLE, 3-IODO-5-METHOXY-
• J-017369
• 290367-99-6
• QLWRATLJRVZESA-UHFFFAOYSA-N
• DTXSID80573166
• AS-40395
• FT-0768459
• SCHEMBL5952020
• DB-068056

• MDL： MFCD07781661
• InChIKey： QLWRATLJRVZESA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7IN2O/c1-12-5-2-3-7-6(4-5)8(9)11-10-7/h2-4H,1H3,(H,10,11)
• SMILES： COC1=CC2=C(C=C1)NN=C2I

Computed Properties

• Exact Mass: 273.96000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 273.96031g/mol
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• LogP: 2.17610
• PSA: 37.91000